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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722 Get Quote

An In-depth Technical Guide to 1-Pyrenesulfonic
Acid
This guide provides a comprehensive overview of 1-Pyrenesulfonic acid, a fluorescent probe

and versatile chemical intermediate. It is intended for researchers, scientists, and professionals

in drug development and materials science who are interested in the properties and

applications of this compound.

Core Properties
1-Pyrenesulfonic acid is an aromatic sulfonic acid derived from pyrene. Its inherent

fluorescence and reactivity make it a valuable tool in various scientific disciplines. The key

quantitative data for 1-Pyrenesulfonic acid and its commonly used sodium salt are

summarized below.
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Property 1-Pyrenesulfonic Acid
1-Pyrenesulfonic Acid
Sodium Salt

Molecular Formula C₁₆H₁₀O₃S[1][2] C₁₆H₉NaO₃S[3]

Molecular Weight
282.31 g/mol (anhydrous

basis)[2][4]
304.30 g/mol [3][5][6]

CAS Number 26651-23-0[1][2] 59323-54-5[3][5][6]

Appearance Powder[4] Solid[3]

Fluorescence - λex 346 nm; λem 376 nm[3]

Solubility Soluble in DMSO[4]

Soluble in DMF and DMSO

(~10 mg/ml), partially soluble

in PBS (pH 7.2) and ethanol

(~1 mg/ml).[3][6]

Experimental Protocols
This section details a representative experimental protocol for the synthesis of a related

compound, 1,3,6,8-pyrenesulfonic acid tetrasodium salt, which illustrates a common sulfonation

reaction of pyrene. This method is noted for being more environmentally friendly and

straightforward than traditional procedures.[7][8]

Synthesis of 1,3,6,8-Pyrenesulfonic Acid Tetrasodium Salt (PTSA)[8][9]

Materials:

Pyrene (97%)

Fuming sulfuric acid (50% oleum)

Nitrobenzene (AR)

Calcium hydroxide (AR)

Sodium carbonate (AR)
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Ice water

Procedure:

Dissolve 1.01 g (5 mmol) of pyrene in 20 mL of nitrobenzene.

Slowly add 3.5 mL of 50% fuming sulfuric acid to the pyrene solution in batches.

Stir the mixture at 30°C for 6 hours.

Increase the temperature to 60°C and continue stirring at a high speed for 12 hours, until a

greenish-yellow precipitate forms.

Pour the resulting mixture into ice water.

Neutralize the mixture by slowly adding a calcium hydroxide slurry, followed by filtration.

Add sodium carbonate to the filtrate to precipitate the tetrasodium salt of 1,3,6,8-

pyrenesulfonic acid.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the one-step synthesis of 1,3,6,8-

pyrenesulfonic acid tetrasodium salt.
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Synthesis of 1,3,6,8-pyrenesulfonic acid tetrasodium salt.

Applications in Research
1-Pyrenesulfonic acid and its derivatives have a broad range of applications in scientific

research, primarily leveraging their fluorescent properties.
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Fluorescent Probes: 1-Pyrenesulfonic acid is utilized as a fluorescent probe.[3] Its

fluorescence can be quenched by certain ions and molecules, enabling their detection. For

instance, it has been used to detect ferric ions and nitroaromatic compounds like 2,4-

dinitrotoluene (2,4-DNT) and trinitrotoluene (TNT) in aqueous solutions.[3]

Synthesis of Advanced Materials: The compound serves as a building block for more

complex molecules and materials. It is used to synthesize pyrene-containing

organostannoxanes[2][4] and has been employed as a surfactant and dopant in the creation

of polypyrrole micro- and nanowires.[3][6]

Anti-Counterfeiting: The sodium salt of the related 1,3,6,8-pyrenesulfonic acid is used to

create water-soluble invisible inks for anti-counterfeiting applications due to its excellent

fluorescent properties.[7][8][9]

Photocatalysis: 1-Pyrenesulfonic acid hydrate can be used to functionalize graphene oxide

to create nanohybrid materials with excellent photocatalytic activity for hydrogen production.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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